Cas no 19317-90-9 (3-Ac-(3beta,7alpha)-Cholest-5-ene-3,7-diol,)

3-Ac-(3beta,7alpha)-Cholest-5-ene-3,7-diol, structure
19317-90-9 structure
Product Name:3-Ac-(3beta,7alpha)-Cholest-5-ene-3,7-diol,
CAS No:19317-90-9
MF:C29H48O3
MW:444.689629554749
CID:2021497
Update Time:2025-04-21

3-Ac-(3beta,7alpha)-Cholest-5-ene-3,7-diol, Chemical and Physical Properties

Names and Identifiers

    • 3-Ac-(3beta,7alpha)-Cholest-5-ene-3,7-diol,
    • 7α-hydroxycholest-5-en-3β-yl 3-acetate
    • Inchi： 1S/C29H48O3/c1-18(2)8-7-9-19(3)23-10-11-24-27-25(13-15-29(23,24)6)28(5)14-12-22(32-20(4)30)16-21(28)17-26(27)31/h17-19,22-27,31H,7-16H2,1-6H3
    • InChI Key： QRSNTERZEKNKIZ-UHFFFAOYSA-N
    • SMILES： CC(CCCC(C1C2(C(C3C(CC2)C2(C(CC(OC(=O)C)CC2)=CC3O)C)CC1)C)C)C

3-Ac-(3beta,7alpha)-Cholest-5-ene-3,7-diol, Production Method

Production Method 1

604-35-3 604-35-3
19317-90-9 19317-90-9
809-51-8 809-51-8
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide ,  Water Catalysts: Manganese oxide (MnO2) Solvents: Dichloromethane ;  -30 °C; 2 h, -30 °C; -30 °C → -10 °C; 15 h, -10 °C; 5 h, reflux
Reference
MnO2/TBHP: A Versatile and User-Friendly Combination of Reagents for the Oxidation of Allylic and Benzylic Methylene Functional Groups
Serra, Stefano, European Journal of Organic Chemistry, 2015, 2015(29), 6472-6478

3-Ac-(3beta,7alpha)-Cholest-5-ene-3,7-diol, Raw materials

3-Ac-(3beta,7alpha)-Cholest-5-ene-3,7-diol, Preparation Products

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